Cas no 2088942-89-4 (Cyclopentane, 1-(ethenyloxy)-1,2,2,3,3,4,4,5,5-nonafluoro-)

• Product Name: Cyclopentane, 1-(ethenyloxy)-1,2,2,3,3,4,4,5,5-nonafluoro-
• CAS No: 2088942-89-4
• MF: C₇H₃F₉O
• MW: 274.083753824234
• MDL: MFCD31009055
• CID: 5212770
• Update Time: 2026-03-06

Cyclopentane, 1-(ethenyloxy)-1,2,2,3,3,4,4,5,5-nonafluoro- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, 1-(ethenyloxy)-1,2,2,3,3,4,4,5,5-nonafluoro-

• MDL： MFCD31009055
• Inchi： 1S/C7H3F9O/c1-2-17-7(16)5(12,13)3(8,9)4(10,11)6(7,14)15/h2H,1H2
• InChI Key： ZTQLNXJUOHRNAU-UHFFFAOYSA-N
• SMILES： C1(OC=C)(F)C(F)(F)C(F)(F)C(F)(F)C1(F)F

Additional information on Cyclopentane, 1-(ethenyloxy)-1,2,2,3,3,4,4,5,5-nonafluoro-

Cyclopentane, 1-(ethenyloxy)-1,2,2,3,3,4,4,5,5-nonafluoro-

The compound Cyclopentane, 1-(ethenyloxy)-1,2,2,3,3,4,4,5,5-nonafluoro- (CAS No: 2088942-89-4) is a highly fluorinated cyclic ether with unique chemical properties. This compound has garnered significant attention in the fields of materials science and electronics due to its exceptional thermal stability and dielectric properties. Recent studies have highlighted its potential applications in advanced polymer systems and high-performance electronic devices.

The molecular structure of Cyclopentane is characterized by a five-membered ring with multiple fluorine atoms attached to the cyclopentane backbone. The presence of nine fluorine atoms (hence the term nonafluoro) significantly enhances the compound's chemical stability and resistance to environmental factors such as heat and moisture. Additionally, the ethenyloxy group attached to the cyclopentane ring introduces unique electronic properties that make this compound suitable for use in high-frequency applications.

Recent research has focused on the synthesis and characterization of Cyclopentane derivatives with varying substituents to explore their potential in emerging technologies. For instance, studies have demonstrated that this compound can be used as a precursor for the production of fluorinated polymers with improved mechanical and thermal properties. These polymers are being considered for use in aerospace applications where durability under extreme conditions is critical.

In terms of physical properties, Cyclopentane exhibits a high boiling point due to the strong van der Waals forces resulting from its highly fluorinated structure. This characteristic makes it an ideal candidate for use in high-temperature applications such as heat-resistant coatings and insulation materials. Furthermore, its low surface energy and excellent dielectric properties make it a promising material for use in advanced capacitors and printed circuit boards.

The synthesis of Cyclopentane involves a multi-step process that typically includes fluorination reactions followed by etherification. Researchers have been exploring more efficient synthesis methods to reduce production costs and improve scalability. Recent advancements in catalytic fluorination techniques have shown promise in achieving higher yields and purities of this compound.

Despite its numerous advantages, the handling and storage of Cyclopentane require careful consideration due to its reactivity under certain conditions. Studies have shown that prolonged exposure to ultraviolet light can lead to degradation of the compound's structural integrity. Therefore, proper storage conditions are essential to maintain its stability and performance.

Looking ahead, the demand for highly fluorinated compounds like Cyclopentane is expected to grow as industries continue to seek materials with superior performance characteristics. Ongoing research is focused on expanding its applications in fields such as renewable energy technologies and biomedical engineering.

In conclusion, Cyclopentane represents a cutting-edge material with immense potential across multiple industries. Its unique combination of thermal stability, dielectric properties, and chemical resistance positions it as a key player in the development of next-generation materials and technologies.